Cas no 30777-94-7 (1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI))

• Product Name: 1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI)
• CAS No: 30777-94-7
• MF: C₂₄H₁₆N₂O₆
• MW: 428.393646240234
• CID: 315371
• PubChem ID: 314846
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI)
• 2-[[4-[(1,3-dioxoisoindol-2-yl)oxymethyl]phenyl]methoxy]isoindole-1,3-dione
• NSC-235135
• 2-[(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}phenyl)methoxy]-2,3-dihydro-1H-isoindole-1,3-dione
• NSC235135
• 2,2'-((1,4-Phenylenebis(methylene))bis(oxy))bis(isoindoline-1,3-dione)
• 1H-Isoindole-1,3(2H)-dione, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI)
• 30777-94-7
• DTXSID30310982

• Inchi： 1S/C24H16N2O6/c27-21-17-5-1-2-6-18(17)22(28)25(21)31-13-15-9-11-16(12-10-15)14-32-26-23(29)19-7-3-4-8-20(19)24(26)30/h1-12H,13-14H2
• InChI Key： GMGUJELASHMGTE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)CON1C(C2C=CC=CC=2C1=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 428.10088
• Monoisotopic Mass: 428.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 636°Cat760mmHg
• Flash Point: 338.4°C
• Refractive Index: 1.724
• PSA: 93.22